Cas no 1849140-39-1 ((3R)-3-Amino-4,5-dimethylhexanoic acid)

(3R)-3-Amino-4,5-dimethylhexanoic acid is a chiral non-proteinogenic amino acid characterized by its branched alkyl chain and stereospecific configuration at the 3-position. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and bioactive molecules. Its structural features, including the dimethyl substitution and (R)-stereocenter, contribute to enhanced steric and electronic properties, making it useful for modulating peptide conformation and receptor interactions. The compound is typically supplied in high purity, ensuring reproducibility in synthetic applications. Its stability under standard conditions and compatibility with common coupling reagents further underscore its utility in medicinal chemistry and drug discovery.
(3R)-3-Amino-4,5-dimethylhexanoic acid structure
1849140-39-1 structure
Product Name:(3R)-3-Amino-4,5-dimethylhexanoic acid
CAS No:1849140-39-1
MF:C8H17NO2
MW:159.2260825634
CID:5737373
PubChem ID:131218073
Update Time:2025-06-26

(3R)-3-Amino-4,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-Amino-4,5-dimethylhexanoic acid
    • (3R)-3-Amino-4,5-dimethylhexanoicacid
    • 1849140-39-1
    • EN300-1287390
    • Hexanoic acid, 3-amino-4,5-dimethyl-, (3R)-
    • Inchi: 1S/C8H17NO2/c1-5(2)6(3)7(9)4-8(10)11/h5-7H,4,9H2,1-3H3,(H,10,11)/t6?,7-/m1/s1
    • InChI Key: JNILHKVTKKZTKO-COBSHVIPSA-N
    • SMILES: OC(C[C@H](C(C)C(C)C)N)=O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 0.995±0.06 g/cm3(Predicted)
  • Boiling Point: 259.2±23.0 °C(Predicted)
  • pka: 3.79±0.10(Predicted)

(3R)-3-Amino-4,5-dimethylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1287390-1.0g
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
1g
$0.0 2023-06-07
Enamine
EN300-1287390-50mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
50mg
$768.0 2023-10-01
Enamine
EN300-1287390-100mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
100mg
$804.0 2023-10-01
Enamine
EN300-1287390-250mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
250mg
$840.0 2023-10-01
Enamine
EN300-1287390-500mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
500mg
$877.0 2023-10-01
Enamine
EN300-1287390-1000mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
1000mg
$914.0 2023-10-01
Enamine
EN300-1287390-2500mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
2500mg
$1791.0 2023-10-01
Enamine
EN300-1287390-5000mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
5000mg
$2650.0 2023-10-01
Enamine
EN300-1287390-10000mg
(3R)-3-amino-4,5-dimethylhexanoic acid
1849140-39-1
10000mg
$3929.0 2023-10-01

Additional information on (3R)-3-Amino-4,5-dimethylhexanoic acid

(3R)-3-Amino-4,5-Dimethylhexanoic Acid (CAS No. 1849140-39-1): A Comprehensive Overview

(3R)-3-Amino-4,5-Dimethylhexanoic Acid, identified by the CAS registry number 1849140-39-1, is a structurally unique amino acid derivative that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its six-carbon chain, with a chiral center at the third carbon atom, which is substituted with an amino group (-NH₂), and methyl groups at the fourth and fifth positions. The stereochemistry at the third carbon is R, as denoted by the (3R) configuration in its name.

Recent advancements in chiral synthesis have enabled researchers to explore the potential of (3R)-3-Amino-4,5-Dimethylhexanoic Acid in various applications. One of the most promising areas of research involves its role as a building block in peptide synthesis. The presence of both an amino group and a carboxylic acid group makes this compound an ideal candidate for constructing complex peptide sequences with defined stereochemistry. Moreover, the methyl substituents at positions 4 and 5 contribute to the molecule's hydrophobicity, which can influence its solubility and interactions in biological systems.

The synthesis of (3R)-3-Amino-4,5-Dimethylhexanoic Acid has been optimized through several methods, including enzymatic resolution and asymmetric catalysis. These approaches have not only improved the yield but also enhanced the enantiomeric excess (ee) of the product, making it more suitable for use in pharmaceutical applications. For instance, studies have shown that this compound can serve as a precursor for developing novel antibiotics or anti-inflammatory agents due to its unique structural features.

In addition to its synthetic applications, (3R)-3-Amino-4,5-Dimethylhexanoic Acid has been investigated for its biological activity. Preclinical studies suggest that this compound exhibits moderate antioxidant properties, which could be harnessed in developing nutraceuticals or cosmeceuticals aimed at combating oxidative stress. Furthermore, its ability to modulate cellular signaling pathways has led researchers to explore its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases.

The structural versatility of (3R)-3-Amino-4,5-Dimethylhexanoic Acid also extends to its use in materials science. By incorporating this compound into polymeric systems, scientists have demonstrated enhanced mechanical properties and biocompatibility, making it a valuable component in biodegradable polymers for medical applications such as drug delivery systems or tissue engineering scaffolds.

From an analytical standpoint, the characterization of (3R)-3-Amino-4,5-Dimethylhexanoic Acid has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided insights into the compound's conformational dynamics and stability under various conditions, further aiding in its optimization for industrial-scale production.

In conclusion, (3R)-3-Amino-4,5-Dimethylhexanoic Acid (CAS No. 1849140-39-1) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its chiral center and hydrophobic substituents endow it with unique properties that make it a valuable tool in drug discovery, materials science, and peptide synthesis. As research continues to uncover new dimensions of this compound's potential, it is poised to play an increasingly significant role in advancing both academic and industrial pursuits.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.